Cas no 1118-77-0 (Methyl 3,7,11,15-tetramethylhexadecanoate)

Methyl 3,7,11,15-tetramethylhexadecanoate is a branched-chain fatty acid methyl ester with a highly stable molecular structure, making it suitable for applications requiring controlled reactivity and thermal resistance. Its defined isoprenoid-like backbone contributes to consistent physical properties, including low volatility and high boiling point, which are advantageous in specialty lubricants and high-performance additives. The ester functionality enhances solubility in nonpolar matrices, facilitating its use as an intermediate in fine chemical synthesis. Its purity and structural uniformity ensure reproducibility in research and industrial processes. This compound is particularly valued in studies involving lipid analogs, where precise molecular architecture is critical.

Methyl 3,7,11,15-tetramethylhexadecanoate structure

1118-77-0 structure

Product Name:Methyl 3,7,11,15-tetramethylhexadecanoate

CAS No:1118-77-0

MF:C₂₁H₄₂O₂

MW:326.556987285614

CID:894483

PubChem ID:568163

Update Time:2025-06-09

Methyl 3,7,11,15-tetramethylhexadecanoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3,7,11,15-tetramethylhexadecanoate
- 3,7,11,15-tetramethylhexadecanoic acid methyl ester
- METHYL PHYTANATE
- Phytanic acid methyl ester
- 3,7,11,15-Tetramethylhexadecansaeuremethylester
- AC1LC20C
- AC1Q5ZSD
- CTK0D3244
- Hexadecanoic acid, 3,7,11,15-tetramethyl-, methyl ester
- Methyl 3,7,11,15-tetramethyl-hexadecanoat
- Methylphytanat
- Methylphytanoat
- Phytansaeure-methylester
- HY-W127341
- SCHEMBL14321335
- LAWJUFPULQZGLF-UHFFFAOYSA-N
- Phytanic acid methyl ester, >=95%
- CS-0185579
- Methyl 3,7,11,15-tetramethylhexadecanoate #
- 1118-77-0
- J-002651
- DTXSID50340862
- 5-(4-FLUOROPHENYL)-2-METHYL-3-FUROICACID
- MFCD00214370
- Inchi： 1S/C21H42O2/c1-17(2)10-7-11-18(3)12-8-13-19(4)14-9-15-20(5)16-21(22)23-6/h17-20H,7-16H2,1-6H3
- InChI Key： LAWJUFPULQZGLF-UHFFFAOYSA-N
- SMILES： O(C)C(CC(C)CCCC(C)CCCC(C)CCCC(C)C)=O

Computed Properties

Exact Mass: 326.31866
Monoisotopic Mass: 326.318480578g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 23
Rotatable Bond Count: 15
Complexity: 286
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.3

Methyl 3,7,11,15-tetramethylhexadecanoate Security Information

WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26-36
Hazardous Material Identification：

Methyl 3,7,11,15-tetramethylhexadecanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Larodan	21-1600-12-500mg	Methyl 3,7,11,15-Tetramethylhexadecanoate	1118-77-0	>97%	500mg	€1538.00	2025-03-07
Larodan	21-1600-5-10mg	Methyl 3,7,11,15-Tetramethylhexadecanoate	1118-77-0	>97%	10mg	€116.00	2025-03-07
Larodan	21-1600-8-50mg	Methyl 3,7,11,15-Tetramethylhexadecanoate	1118-77-0	>97%	50mg	€297.00	2025-03-07
Larodan	21-1600-9-100mg	Methyl 3,7,11,15-Tetramethylhexadecanoate	1118-77-0	>97%	100mg	€480.00	2025-03-07
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	P3819-5MG	Methyl 3,7,11,15-tetramethylhexadecanoate	1118-77-0		5mg	¥1889.89	2023-09-30
SHENG KE LU SI SHENG WU JI SHU	sc-215719-5mg	Phytanic acid methyl ester,	1118-77-0		5mg	￥1045.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-215719-5 mg	Phytanic acid methyl ester,	1118-77-0		5mg	￥1,045.00	2023-07-10
1PlusChem	1P0084JJ-10mg	Hexadecanoic acid, 3,7,11,15-tetramethyl-, methyl ester	1118-77-0	≥95%	10mg	$146.00	2023-12-26
1PlusChem	1P0084JJ-50mg	Hexadecanoic acid, 3,7,11,15-tetramethyl-, methyl ester	1118-77-0	≥95%	50mg	$312.00	2023-12-26
1PlusChem	1P0084JJ-100mg	Hexadecanoic acid, 3,7,11,15-tetramethyl-, methyl ester	1118-77-0	≥95%	100mg	$548.00	2023-12-26